Cas no 935681-01-9 (4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one)

4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one structure

935681-01-9 structure

Product Name:4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one

CAS No:935681-01-9

MF:C₉H₆BrFO

MW:229.045745372772

MDL:MFCD18208170

CID:3032216

PubChem ID:66646297

Update Time:2024-10-26

4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

- 4-BROMO-5-FLUORO-2,3-DIHYDRO-1H-INDEN-1-ONE
- 1H-Inden-1-one, 4-bromo-5-fluoro-2,3-dihydro-
- JTVKCVNXTBXSOL-UHFFFAOYSA-N
- Z2235409309
- 4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one (ACI)
- SY205725
- DB-205895
- MFCD18208170
- CS-0101679
- AKOS030527213
- AS-65698
- EN300-225363
- SCHEMBL296542
- N11320
- 4-Bromo-5-fluoroindane-1-one
- 935681-01-9
- 4-bromo-5-fluoro-2,3-dihydroinden-1-one
- Z1269131681
- 4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one
- MDL： MFCD18208170
- Inchi： 1S/C9H6BrFO/c10-9-6-2-4-8(12)5(6)1-3-7(9)11/h1,3H,2,4H2
- InChI Key： JTVKCVNXTBXSOL-UHFFFAOYSA-N
- SMILES： O=C1CCC2C1=CC=C(C=2Br)F

Computed Properties

Exact Mass: 227.95861g/mol
Monoisotopic Mass: 227.95861g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1
XLogP3: 2.5

4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZA551-50mg	4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one	935681-01-9	95+%	50mg	602.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZA551-250mg	4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one	935681-01-9	95+%	250mg	2406CNY	2021-05-07
Chemenu	CM288077-1g	4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one	935681-01-9	95+%	1g	$795	2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZA551-200mg	4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one	935681-01-9	95+%	200mg	1505.0CNY	2021-07-17
Chemenu	CM288077-1g	4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one	935681-01-9	95%+	1g	$515	2024-07-19
Apollo Scientific	PC540022-250mg	4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one	935681-01-9	>97%	250mg	£79.00	2025-02-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B942553-100mg	4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one	935681-01-9	97%	100mg	￥522.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B942553-250mg	4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one	935681-01-9	97%	250mg	￥789.30	2022-09-02
eNovation Chemicals LLC	D960617-100mg	4-BROMO-5-FLUORO-2,3-DIHYDRO-1H-INDEN-1-ONE	935681-01-9	95%	100mg	$80	2024-06-06
eNovation Chemicals LLC	D960617-250mg	4-BROMO-5-FLUORO-2,3-DIHYDRO-1H-INDEN-1-ONE	935681-01-9	95%	250mg	$115	2024-06-06

4-Bromo-5-fluoro-2,3-dihydro-1H-inden-1-one Production Method

Production Method 1

700-84-5

935681-01-9

1443652-81-0

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: 1,2-Dichloroethane ; rt; 5 min, rt
1.2 Reagents: Bromine ; 2 h, 70 °C

Reference

: Preparation of cyclic urea compounds as TRPV1 antagonists for therapy

, United States, , ,

Production Method 2

700-84-5

935681-01-9

Reaction Conditions

1.1 Reagents: Aluminum chloride ; rt; 40 min, rt
1.2 Reagents: Bromine ; 15 min, rt; 2.5 h, 45 - 50 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; cooled

Reference

: Preparation of indazole derivatives as TRPV1 receptor inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

1255209-05-2

935681-01-9

Reaction Conditions

1.1 Reagents: Chlorosulfonic acid ; 0 °C; 3 h, rt
1.2 Reagents: Water ; 0 °C

Reference

: Process for preparation of pyrimidinopyridazinone derivative and medical use thereof

, World Intellectual Property Organization, , ,

Production Method 4

2033-24-1

891180-59-9

935681-01-9

Reaction Conditions

1.1 Reagents: Formic acid , Triethylamine ; 2 h, 100 °C; 100 °C → rt
1.2 Solvents: Water ; cooled
1.3 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water
1.4 Reagents: Oxalyl chloride Solvents: Dimethylformamide , Dichloromethane ; 2 h, rt
1.5 Reagents: Aluminum chloride Solvents: Dichloromethane ; 12 h, 50 °C

Reference

: Novel aniline derivative, pharmaceutical composition containing same, and use thereof

, World Intellectual Property Organization, , ,

Production Method 5

1255209-05-2

935681-01-9

Reaction Conditions

1.1 rt → 90 °C; 90 °C → 100 °C; 100 °C
1.2 Reagents: Water ; cooled

Reference

: Preparation of piperazine derivatives for use as renal outer medullary potassium channel inhibitors

, World Intellectual Property Organization, , ,